Cas no 3326-09-8 (3-(2,2-Dichlorovinyl)thio-L-alanine)

• Product Name: 3-(2,2-Dichlorovinyl)thio-L-alanine
• CAS No: 3326-09-8
• MF: C₅H₇Cl₂NO₂S
• MW: 216.085578203201
• CID: 305336
• PubChem ID: 165104
• Update Time: 2025-06-07

3-(2,2-Dichlorovinyl)thio-L-alanine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(2,2-dichloroethenyl)-
• 3-[(2,2-Dichlorovinyl)thio]-L-alanine
• S-(2,2-Dichlorovinyl)-L-cysteine
• (2R)-2-amino-3-(2,2-dichloroethenylsulfanyl)propanoic acid
• S-dichloro-vinyl-l-cysteine
• DTXSID30954901
• 3326-09-8
• S-(2,2-Dichloroethenyl)cysteine
• Alanine, 3-((2,2-dichlorovinyl)thio)-, L-
• SCHEMBL7730058
• 3-(2,2-Dichlorovinyl)thio-L-alanine

• Inchi： 1S/C5H7Cl2NO2S/c6-4(7)2-11-1-3(8)5(9)10/h2-3H,1,8H2,(H,9,10)/t3-/m0/s1
• InChI Key： HTUPGSGHOGPTAF-VKHMYHEASA-N
• SMILES： Cl/C(=C/SC[C@@H](C(=O)O)N)/Cl

Computed Properties

• Exact Mass: 214.95761
• Monoisotopic Mass: 214.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.544
• Boiling Point: 311.1°C at 760 mmHg
• Flash Point: 141.9°C
• Refractive Index: 1.6
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,2-Dichlorovinyl)thio-L-alanine

Professional Introduction to 3-(2,2-Dichlorovinyl)thio-L-alanine (CAS No. 3326-09-8)

3-(2,2-Dichlorovinyl)thio-L-alanine, a compound with the chemical formula C₅H₅Cl₂NO₂S, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 3326-09-8, is characterized by its unique structural features, which include a 2,2-dichlorovinyl group and a thioether linkage to L-alanine. These structural elements contribute to its distinctive reactivity and potential applications in synthetic chemistry and drug development.

The 3-(2,2-dichlorovinyl)thio-L-alanine molecule is of particular interest due to its ability to participate in various chemical transformations that are relevant to the synthesis of complex biomolecules. The presence of the dichlorovinyl moiety makes it a valuable intermediate in the construction of carbon-carbon bonds, which is a fundamental aspect of organic synthesis. Additionally, the thioether linkage provides a versatile handle for further functionalization, enabling the creation of more intricate molecular architectures.

In recent years, there has been growing interest in the development of novel compounds that can serve as building blocks for therapeutic agents. The 3-(2,2-dichlorovinyl)thio-L-alanine compound has been explored in several research studies as a precursor for the synthesis of pharmacologically active molecules. Its unique structural properties make it an attractive candidate for applications in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activity.

One of the most compelling aspects of 3-(2,2-dichlorovinyl)thio-L-alanine is its potential utility in the development of new antibiotics and antiviral agents. The dichlorovinyl group can be readily converted into other functional groups through various chemical reactions, such as hydrolysis or reduction, which opens up possibilities for designing molecules with enhanced efficacy against pathogens. Furthermore, the thioether linkage can be exploited to create stable yet reactive intermediates that are conducive to further derivatization.

The compound has also been studied in the context of materials science, where its ability to form cross-linked polymers has been explored. These polymers can exhibit unique properties that make them suitable for applications in coatings, adhesives, and even biodegradable materials. The versatility of 3-(2,2-dichlorovinyl)thio-L-alanine lies in its capacity to undergo a wide range of chemical modifications, allowing researchers to tailor its properties for specific applications.

In terms of synthetic methodologies, 3-(2,2-dichlorovinyl)thio-L-alanine has been employed in various synthetic routes that involve nucleophilic substitution reactions. The dichlorovinyl group can react with nucleophiles such as amines and alcohols to form new carbon-nucleophile bonds, which is a critical step in constructing more complex molecules. Additionally, the thioether linkage can participate in oxidation-reduction reactions, providing another layer of synthetic utility.

The use of computational chemistry has also played a significant role in understanding the reactivity and potential applications of 3-(2,2-dichlorovinyl)thio-L-alanine. Advanced computational techniques have allowed researchers to predict how this compound might behave under different conditions and to identify optimal reaction pathways for its synthesis and functionalization. These computational studies have complemented experimental efforts by providing insights that would be difficult or impossible to obtain through traditional methods alone.

In conclusion, 3-(2,2-Dichlorovinyl)thio-L-alanine (CAS No. 3326-09-8) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features make it a valuable intermediate for synthesizing complex biomolecules and exploring new synthetic methodologies. As research continues to advance our understanding of this compound's properties and reactivity, it is likely that new applications will emerge, further solidifying its importance in the scientific community.